Cas no 60858-33-5 (1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, methyl ester
• CAS No: 60858-33-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 839204
• PubChem ID: 12491547
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, methyl ester
• methyl 4,5-dimethyl-1H-pyrazole-3-carboxylate
• CS-0163325
• Methyl4,5-dimethyl-1H-pyrazole-3-carboxylate
• D82973
• SCHEMBL16453474
• MFCD18975379
• AKOS025404635
• DTXSID90500241
• 1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, methyl ester
• DB-360735
• Methyl 3,4-dimethyl-1H-pyrazole-5-carboxylate
• SCHEMBL7902863
• 60858-33-5
• BS-17200

• Inchi： 1S/C7H10N2O2/c1-4-5(2)8-9-6(4)7(10)11-3/h1-3H3,(H,8,9)
• InChI Key： JUXFSTMNPMSURH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=C(C)NN=1)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.173

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives